(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-methoxyphenyl)methanone

• IUPAC Name: [2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C18H17FN2O2S/c1-23-16-7-5-14(6-8-16)17(22)21-10-9-20-18(21)24-12-13-3-2-4-15(19)11-13/h2-8,11H,9-10,12H2,1H3
• InChI Key: MYHNYEMRZMRVFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCN=C2SCC3=CC(=CC=C3)F
• Molecular Formula: C18H17FN2O2S
• Molecular Weight: 344.4 g/mol

Description

(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C18H17FN2O2S and its molecular weight is 344.4. The purity is usually 95%.
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Scientific Research Applications

Structural and Chemical Analysis

• The compound's molecular structure and composition have been determined using various spectroscopic techniques. For instance, (2-(4-fluorobenzyl)-6-(4-methoxyphenyl)Imidazo[2,1-b][1,3,4] thiadiazole and its derivatives exhibit a supramolecular network formed through intermolecular interactions, as analyzed by IR spectrum, 1 H NMR, X-ray crystal structure analyses, and other methods (Banu et al., 2013).

Biological and Antitumour Activity

• The antitumour properties of related compounds have been researched. For instance, 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone has shown inhibition on the proliferation of cancer cell lines like A549, BGC-823, and HepG-2, indicating its potential in cancer treatment (Tang & Fu, 2018).

Synthesis and Characterization

• The synthesis methods for similar compounds are explored extensively. For instance, an efficient approach for the regioselective synthesis of related compounds, involving microwave-assisted reactions under catalyst- and solvent-free conditions, has been developed, showcasing advancements in chemical synthesis methodologies (Moreno-Fuquen et al., 2019).
• Innovative synthetic methods for similar compounds have been reported, such as an efficient synthesis method for a potent BACE1 inhibitor, indicating the compound's relevance in the potential treatment of diseases like Alzheimer's (Zhou, Malamas, & Robichaud, 2009).

Antimicrobial Properties

• Research into the antimicrobial activities of related compounds has been conducted. For instance, a series of novel imidazole bearing isoxazole derivatives have shown potential antimicrobial activity, indicating the compound's usefulness in combating microbial infections (Maheta, Patel, & Naliapara, 2012).